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Compound of Interest

Compound Name: Azalanstat

Cat. No.: B1665909

Audience: Researchers, scientists, and drug development professionals.
Introduction

Azalanstat is a synthetic imidazole derivative that functions as a selective inhibitor of lanosterol
14-alpha-demethylase, a key cytochrome P450 enzyme in the cholesterol biosynthesis
pathway.[1][2][3] By targeting this enzyme, Azalanstat effectively blocks the conversion of
lanosterol to cholesterol, leading to hypocholesterolemic activity.[3] It is a valuable tool in
research settings for studying cholesterol metabolism and for the development of cholesterol-
lowering agents.[3] This document provides a detailed protocol for the preparation, storage,
and handling of Azalanstat stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to start with a precisely
prepared stock solution. The following table summarizes the key physical and chemical
properties of Azalanstat relevant to stock solution preparation.
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Parameter Value Reference
Compound Name Azalanstat [2]
Synonyms RS-21607, RS 21607 [1][2]
Molecular Formula C22H24CIN302S [2][4]
Molecular Weight 429.96 g/mol (free base) [4]

502.9 g/mol (dihydrochloride 5]

salt)

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]
Recommended Stock 10 mM N/A

Concentration

Storage (Powder)

-20°C for up to 3 years (protect

from moisture)

[1]

Storage (DMSO Solution)

-80°C for up to 1 year

[1]

Experimental Protocol: Preparation of 10 mM
Azalanstat Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Azalanstat in DMSO.

Adjust calculations accordingly for different desired concentrations or volumes.

Materials and Equipment:

Calibrated analytical balance

Azalanstat powder (free base, MW: 429.96 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), 299.7% purity

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, amber, screw-cap vials for long-term storage
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o Calibrated micropipettes and sterile filter tips
o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

o Pre-calculation: Determine the mass of Azalanstat required. To prepare 1 mL of a 10 mM
stock solution, the calculation is as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 429.96 g/mol x 1000 mg/g
o Mass =4.30 mg

o Weighing: Carefully weigh out 4.30 mg of Azalanstat powder using an analytical balance
and place it into a sterile microcentrifuge tube.

o Note: For accuracy, it is often easier to weigh a slightly larger mass (e.g., 10 mg) and
adjust the volume of DMSO accordingly.

e Solubilization:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Azalanstat
powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution with no visible particulates should be obtained.

o Note: Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary,
but avoid excessive heat.

» Aliquoting and Storage:
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o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 uL) in sterile, amber, screw-cap vials or
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term stability, which can be maintained for up to one
year.[1]

Safety Precautions:
e Always handle Azalanstat and DMSO in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin.[6] Exercise extreme caution to avoid direct contact. In case of contact, wash the
affected area immediately with plenty of water.

Visualizations
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1. Weigh Azalanstat Powder
(e.g., 4.30 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL for 10 mM)

3. Vortex Thoroughly
(Ensure Complete Dissolution)

4. Aliquot into Single-Use Volumes

5. Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Azalanstat stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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